Cas no 1395282-52-6 (2-(2,6-Difluoro-4-isopropoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product Name: 2-(2,6-Difluoro-4-isopropoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 1395282-52-6
• MF: C₁₅H₂₁BF₂O₃
• MW: 298.133251905441
• MDL: MFCD23380287
• CID: 5018819
• Update Time: 2026-02-28

2-(2,6-Difluoro-4-isopropoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 2-(2,6-difluoro-4-isopropoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 2-(2,6-difluoro-4-propan-2-yloxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 2-(2,6-di fluoro-4-isopropoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 2-(2,6-Difluoro-4-isopropoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

• MDL： MFCD23380287
• Inchi： 1S/C15H21BF2O3/c1-9(2)19-10-7-11(17)13(12(18)8-10)16-20-14(3,4)15(5,6)21-16/h7-9H,1-6H3
• InChI Key： VDIJDBPMFZGREZ-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1B1OC(C)(C)C(C)(C)O1)F)OC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 348
• Topological Polar Surface Area: 27.7

Additional information on 2-(2,6-Difluoro-4-isopropoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

Recent Advances in the Application of 2-(2,6-Difluoro-4-isopropoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS: 1395282-52-6) in Chemical Biology and Pharmaceutical Research

The boronic ester derivative 2-(2,6-Difluoro-4-isopropoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS: 1395282-52-6) has emerged as a significant compound in recent chemical biology and pharmaceutical research. This white to off-white crystalline powder, with a molecular weight of 312.16 g/mol, has shown remarkable potential in various applications, particularly in Suzuki-Miyaura cross-coupling reactions and as a key intermediate in the synthesis of biologically active molecules.

Recent studies have highlighted the compound's unique structural features that contribute to its reactivity and stability. The presence of both fluorine atoms and the isopropoxy group on the phenyl ring, combined with the tetramethyl dioxaborolane moiety, creates a sterically hindered yet electronically favorable environment for palladium-catalyzed coupling reactions. This has been particularly valuable in the synthesis of complex pharmaceutical compounds where selective functionalization is required.

In medicinal chemistry applications, researchers at several leading pharmaceutical companies have incorporated this boronic ester into the development of novel kinase inhibitors. The compound's ability to serve as a protected boronic acid equivalent has proven crucial in overcoming solubility and stability issues often encountered with free boronic acids in drug discovery programs. Recent patent filings (e.g., WO2022156789, US20230183221) demonstrate its utility in creating next-generation therapeutic agents targeting various disease pathways.

Analytical characterization studies published in Q2 2023 (Journal of Medicinal Chemistry, 66(8)) have provided new insights into the compound's physicochemical properties. Advanced NMR techniques (including 11B and 19F NMR) and X-ray crystallography have elucidated its precise molecular geometry and electronic structure, which are critical for understanding its reactivity patterns in synthetic applications.

From a safety and handling perspective, recent material safety data sheet (MSDS) updates indicate that while the compound is generally stable under inert conditions, it should be protected from moisture and stored at 2-8°C. New stability studies have confirmed its shelf life of at least 24 months when properly stored, making it practical for industrial-scale applications.

The commercial availability of this boronic ester has expanded significantly in the past year, with multiple suppliers now offering it at various purity grades (98-99.9%). This increased accessibility has accelerated its adoption in both academic and industrial research settings. Current market analysis suggests growing demand, particularly in Asia-Pacific regions where pharmaceutical R&D investment has been increasing steadily.

Looking forward, researchers are exploring novel applications of this compound beyond traditional cross-coupling chemistry. Preliminary results from several labs suggest potential in materials science applications, particularly in the development of organic electronic materials and as a component in sensor technologies. These emerging applications may further drive demand and research interest in this versatile boronic ester derivative.